Ganodermanontriol
Ganodermanontriol
Brand Name:
Vulcanchem
CAS No.:
106518-63-2
VCID:
VC0218136
InChI:
InChI=1S/C30H48O4/c1-19(8-11-25(33)30(7,34)18-31)20-12-16-29(6)22-9-10-23-26(2,3)24(32)14-15-27(23,4)21(22)13-17-28(20,29)5/h9,13,19-20,23,25,31,33-34H,8,10-12,14-18H2,1-7H3/t19-,20-,23+,25+,27-,28-,29+,30?/m1/s1
SMILES:
CC(CCC(C(C)(CO)O)O)C1CCC2(C1(CC=C3C2=CCC4C3(CCC(=O)C4(C)C)C)C)C
Molecular Formula:
C30H48O4
Molecular Weight:
472.7 g/mol
Ganodermanontriol
CAS No.: 106518-63-2
Main Products
VCID: VC0218136
Molecular Formula: C30H48O4
Molecular Weight: 472.7 g/mol
| CAS No. | 106518-63-2 |
|---|---|
| Product Name | Ganodermanontriol |
| Molecular Formula | C30H48O4 |
| Molecular Weight | 472.7 g/mol |
| IUPAC Name | (5R,10S,13R,14R,17R)-4,4,10,13,14-pentamethyl-17-[(2R,5S)-5,6,7-trihydroxy-6-methylheptan-2-yl]-1,2,5,6,12,15,16,17-octahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C30H48O4/c1-19(8-11-25(33)30(7,34)18-31)20-12-16-29(6)22-9-10-23-26(2,3)24(32)14-15-27(23,4)21(22)13-17-28(20,29)5/h9,13,19-20,23,25,31,33-34H,8,10-12,14-18H2,1-7H3/t19-,20-,23+,25+,27-,28-,29+,30?/m1/s1 |
| Standard InChIKey | KASALCUNLBTNAA-VIKWRQSJSA-N |
| Isomeric SMILES | C[C@H](CC[C@@H](C(C)(CO)O)O)[C@H]1CC[C@@]2([C@@]1(CC=C3C2=CC[C@@H]4[C@@]3(CCC(=O)C4(C)C)C)C)C |
| SMILES | CC(CCC(C(C)(CO)O)O)C1CCC2(C1(CC=C3C2=CCC4C3(CCC(=O)C4(C)C)C)C)C |
| Canonical SMILES | CC(CCC(C(C)(CO)O)O)C1CCC2(C1(CC=C3C2=CCC4C3(CCC(=O)C4(C)C)C)C)C |
| Appearance | Powder |
| Synonyms | ganodermanontriol GNDT triterpene |
| PubChem Compound | 73177 |
| Last Modified | Dec 23 2021 |
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